Ethyl 2-(4-acetylpiperazin-1-yl)-2-phenylacetate

• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol
• IUPAC Name: ethyl 2-(4-acetylpiperazin-1-yl)-2-phenylacetate
• InChI: InChI=1S/C16H22N2O3/c1-3-21-16(20)15(14-7-5-4-6-8-14)18-11-9-17(10-12-18)13(2)19/h4-8,15H,3,9-12H2,1-2H3
• InChI Key: DCLCZYMYDDLEKI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=CC=CC=C1)N2CCN(CC2)C(=O)C

Description

Ethyl 2-(4-acetylpiperazin-1-yl)-2-phenylacetate is a useful research compound. Its molecular formula is C16H22N2O3 and its molecular weight is 290.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 2-bromo-2-phenylacetate (0.22 ml, 1.23 mmol) was dissolved in acetonitrile (4 ml) and DIPEA (0.28 ml, 1.60 mmol) and 1-(piperazin-1-yl)ethanone (0.21 g, 1.60 mmol) were sequentially added. The reaction was stirred at room temperature overnight. The solvent was evaporated and the residue was purified by flash chromatography (DCM/Acetone=9/1) to obtain ethyl 2-(4-acetylpiperazin-1-yl)-2-phenylacetate (341 mg, 95% yield) as a pale yellow oil.